Cas no 55218-68-3 (Pyridine, 2-methyl-4-(2-nitrophenyl)-)
55218-68-3 structure
Product Name:Pyridine, 2-methyl-4-(2-nitrophenyl)-
CAS No:55218-68-3
MF:C12H10N2O2
MW:214.220002651215
CID:352527
PubChem ID:12217645
Update Time:2025-04-19
Pyridine, 2-methyl-4-(2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-methyl-4-(2-nitrophenyl)-
- 2-methyl-4-(2-nitrophenyl)pyridine
- 55218-68-3
- DTXSID60480940
-
- Inchi: 1S/C12H10N2O2/c1-9-8-10(6-7-13-9)11-4-2-3-5-12(11)14(15)16/h2-8H,1H3
- InChI Key: BRZABEVJAILCCX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CC=1C1C=CN=C(C)C=1)=O
Computed Properties
- Exact Mass: 214.0743
- Monoisotopic Mass: 214.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 56.03
Pyridine, 2-methyl-4-(2-nitrophenyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
55218-68-3 (Pyridine, 2-methyl-4-(2-nitrophenyl)-) Related Products
- 4253-81-0(2-(2-Nitrophenyl)pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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